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Introduction
Hdac-IN-35, also identified as Compound 14, is a potent and selective dual inhibitor of Histone

Deacetylase 6 (HDAC6) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[1][2]

[3] Its ability to target both epigenetic regulation and a key angiogenesis pathway makes it a

compound of significant interest for cancer research. This document provides a summary of its

known activities and generalized experimental protocols for its application in cell culture.

Mechanism of Action
Hdac-IN-35 exerts its biological effects through the inhibition of two distinct molecular targets:

HDAC6 Inhibition: HDACs are a class of enzymes that remove acetyl groups from histones

and other non-histone proteins.[4] HDAC6 is a unique cytoplasmic HDAC that deacetylates

proteins such as α-tubulin, a key component of microtubules. Inhibition of HDAC6 by Hdac-
IN-35 leads to the hyperacetylation of α-tubulin, which can disrupt microtubule dynamics,

affecting cell migration and mitosis. In studies with various cancer cell lines, treatment with

Hdac-IN-35 has been shown to increase the levels of acetylated α-tubulin.
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VEGFR-2 Inhibition: VEGFR-2 is a receptor tyrosine kinase that plays a central role in

angiogenesis, the formation of new blood vessels.[5][6] By inhibiting VEGFR-2, Hdac-IN-35
can block the signaling cascade initiated by its ligand, VEGF, thereby impeding the

proliferation and migration of endothelial cells and cutting off the blood supply to tumors.[5][6]

Data Presentation
The following tables summarize the known quantitative data for Hdac-IN-35.

Table 1: In Vitro Inhibitory Activity of Hdac-IN-35[1][2][3][7]

Target IC50 Value

HDAC6 0.166 µM

VEGFR-2 13.2 µM

Table 2: Anti-proliferative Activity of Hdac-IN-35 in Human Cancer Cell Lines

Cell Line Cancer Type IC50 Value

A549 Lung Carcinoma 3.4 µM

PC-3 Prostate Cancer 1.9 µM

SK-Hep-1 Liver Adenocarcinoma 3.2 µM

Note: The specific experimental conditions for the anti-proliferative assays were not available in

the reviewed literature.
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Caption: Dual inhibitory action of Hdac-IN-35 on HDAC6 and VEGFR-2 signaling pathways.
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Downstream Assays

Start:
Prepare Hdac-IN-35 Stock Solution

Cell Culture:
Seed cells in appropriate plates

Treatment:
Add varying concentrations of Hdac-IN-35

Incubation:
(e.g., 24, 48, 72 hours)

Cell Viability Assay
(e.g., MTT, CellTiter-Glo)

Western Blot Analysis
(e.g., for Acetyl-α-tubulin, p-VEGFR2)

Kinase Assay
(VEGFR-2 activity)

HDAC Activity Assay
(HDAC6 activity)

Data Analysis:
Determine IC50 values, etc.
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[https://www.benchchem.com/product/b15581688/docs#hdac-in-35-application-notes-and-
experimental-protocols-for-cell-based-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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